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Compound of Interest

Compound Name: Oric-101

Cat. No.: B609768 Get Quote

Disclaimer: Oric-101 is an investigational drug, and specific disposal guidelines from the

manufacturer are not publicly available. The following procedures are based on general best

practices for the disposal of hazardous pharmaceutical and chemical waste in a laboratory

setting. Always consult your institution's Environmental Health and Safety (EHS) department for

specific protocols and regulatory requirements.

This guide provides essential safety and logistical information for the proper disposal of Oric-
101 and similar research compounds. Adherence to these procedures is critical for ensuring

personnel safety, environmental protection, and regulatory compliance.

Waste Characterization and Segregation
Proper characterization and segregation of chemical waste at the point of generation are

fundamental to safe disposal. Oric-101, as a potent glucocorticoid receptor antagonist, should

be treated as a hazardous chemical waste.[1][2] Improper segregation of incompatible

chemicals can lead to dangerous reactions.[3][4]

Key Principles of Waste Segregation:

Separate Incompatibles: Never mix incompatible waste streams. For instance, acids should

be kept separate from bases, and oxidizing agents from organic compounds.[3]

Solid vs. Liquid: Segregate solid and liquid waste into appropriate, clearly labeled containers.
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Halogenated vs. Non-Halogenated: Collect halogenated and non-halogenated solvent

wastes in separate containers, as this can affect disposal options.

Sharps: All sharps contaminated with Oric-101, such as needles and syringes, must be

disposed of in designated, puncture-resistant sharps containers.

Quantitative Data for Chemical Waste Management
The following table summarizes key quantitative parameters for the safe handling and storage

of chemical waste in a laboratory setting.

Parameter Guideline Rationale

Container Headspace

Leave at least 1 inch (or 25%)

of headspace in liquid waste

containers.

To accommodate vapor

expansion and prevent spills.

Satellite Accumulation Area

(SAA) Storage Time

Partially filled containers may

remain for up to 1 year. Full

containers must be removed

within 3 days.

To ensure timely removal of

waste and prevent

accumulation of large

quantities in the lab.

Acute Hazardous Waste

Container Rinsing

Triple rinse with a solvent

capable of removing the

residue. Each rinse should be

approximately 5% of the

container's volume.

To ensure the container is

thoroughly decontaminated

before disposal as regular

trash. The rinsate must be

collected as hazardous waste.

Ethidium Bromide Gel Disposal

Threshold

Gels with a concentration of ≥

10µg/mL should be collected

as chemical waste.

To prevent environmental

contamination from this

mutagenic compound.

Experimental Protocol: Decontamination and
Disposal of Oric-101 Contaminated Glassware
This protocol outlines the step-by-step procedure for the decontamination and disposal of

glassware contaminated with Oric-101.
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Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, appropriate chemical-

resistant gloves.

Designated "Hazardous Waste" labeled container for liquid waste.

Appropriate organic solvent (e.g., ethanol, methanol) for rinsing.

Squirt bottles for solvent.

Container for triple-rinsed glassware.

Procedure:

Initial Decontamination:

In a chemical fume hood, perform an initial rinse of the contaminated glassware with a

suitable organic solvent.

Collect this initial rinsate in a designated, properly labeled hazardous waste container. This

initial rinse will contain the highest concentration of Oric-101.

Triple Rinsing:

Systematically rinse the glassware three times with the chosen solvent.

For each rinse, use a small amount of solvent, ensuring the entire inner surface of the

glassware is coated.

Collect all rinsate from these three rinses into the same hazardous waste container.

Drying:

Allow the triple-rinsed glassware to air dry completely in a well-ventilated area, such as a

chemical fume hood.

Final Disposal:
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Once completely dry and free of any visible residue, the glassware can be disposed of in

the appropriate laboratory glass waste container.

If the original container of Oric-101 is being disposed of, ensure the label is fully defaced

or removed before disposal.

Visualizing Key Pathways and Workflows
Glucocorticoid Receptor (GR) Signaling Pathway
Oric-101 is a glucocorticoid receptor antagonist. Understanding the GR signaling pathway is

crucial for comprehending its mechanism of action. In its inactive state, the GR resides in the

cytoplasm in a complex with other proteins. Upon binding with a glucocorticoid (agonist), the

receptor translocates to the nucleus, where it regulates gene expression. An antagonist like

Oric-101 would inhibit this process.
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Caption: Simplified Glucocorticoid Receptor (GR) signaling pathway.

Experimental Workflow: Oric-101 Waste Disposal
The following diagram illustrates the logical workflow for the proper disposal of waste

generated from experiments involving Oric-101. This workflow ensures that waste is handled

safely and in accordance with general laboratory waste management procedures.
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Caption: Workflow for segregation and disposal of Oric-101 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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